3-Cyclopropoxy-6-iodo-2-methylpyridine

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 3-cyclopropyloxy-6-iodo-2-methylpyridine
• InChI: InChI=1S/C9H10INO/c1-6-8(12-7-2-3-7)4-5-9(10)11-6/h4-5,7H,2-3H2,1H3
• InChI Key: KEHGLIFYYDGGFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)I)OC2CC2

Description

3-Cyclopropoxy-6-iodo-2-methylpyridine is a pyridine derivative characterized by a cyclopropoxy substituent at the 3-position, an iodine atom at the 6-position, and a methyl group at the 2-position. This compound is of interest in medicinal chemistry and materials science due to its unique steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-6-iodo-2-methylpyridine can be achieved through palladium-catalyzed Suzuki cross-coupling reactions. One common method involves the reaction of 5-bromo-2-methylpyridin-3-amine with cyclopropylboronic acid in the presence of a palladium catalyst . The reaction typically occurs under mild conditions, with the use of a base such as potassium carbonate and a solvent like tetrahydrofuran (THF).

Industrial Production Methods

While specific industrial production methods for 3-Cyclopropoxy-6-iodo-2-methylpyridine are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve higher yields and purity on an industrial scale.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-6-iodo-2-methylpyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The iodine atom at the 6-position can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation or reduction reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines, thiols, and organometallic reagents. Conditions typically involve the use of a base and a suitable solvent.

Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amino-substituted pyridine derivatives, while reduction reactions can lead to the formation of reduced pyridine compounds.

Scientific Research Applications

3-Cyclopropoxy-6-iodo-2-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of biological pathways and mechanisms, particularly those involving pyridine derivatives.

Industry: The compound can be used in the development of new materials and chemical processes, particularly those involving pyridine derivatives.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-6-iodo-2-methylpyridine depends on its specific application. In general, the compound can interact with various molecular targets and pathways, particularly those involving pyridine derivatives. For example, it can act as a ligand in coordination chemistry, forming complexes with metal ions. Additionally, it can participate in various chemical reactions, such as substitution and oxidation, through its reactive functional groups.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Substituent Effects and Structural Analogues

Key structural analogs include:

Compound Name	Substituents (Positions)	Key Features	Reference
3-Cyclopropoxy-6-iodo-2-methylpyridine	3-Cyclopropoxy, 6-Iodo, 2-Methyl	High steric hindrance, iodine for cross-coupling, cyclopropoxy ring strain
3-Iodo-2-methoxy-5-methylpyridine	3-Iodo, 2-Methoxy, 5-Methyl	Methoxy group reduces steric effects compared to cyclopropoxy
2-Chloro-6-methylpyrimidine-4-carboxylic acid	2-Chloro, 6-Methyl, 4-Carboxylic acid	Chlorine as a lighter halogen; carboxylic acid enhances solubility
(E)-Methyl 3-(6-cyano-5-fluoropyridin-3-yl)acrylate	6-Cyano, 5-Fluoro, 3-Acrylate	Electron-withdrawing groups (cyano, fluoro) for electronic modulation

Key Observations:

Cyclopropoxy vs. Methoxy/Other Ethers : The cyclopropoxy group in the target compound introduces greater steric hindrance and ring strain compared to methoxy or benzyloxy groups (e.g., compounds in ). This strain may enhance reactivity in nucleophilic substitutions or catalytic processes .

Iodo vs.

Methyl Group Positioning : The 2-methyl group in the target compound may stabilize the pyridine ring via steric protection, a feature shared with 3-Iodo-2-methoxy-5-methylpyridine but absent in carboxylic acid derivatives () .

Physicochemical Properties

• Solubility : Cyclopropoxy and iodine substituents likely reduce aqueous solubility compared to carboxylic acid derivatives () but improve lipid solubility for membrane permeability in drug design .
• Stability : The strained cyclopropoxy group may render the compound more prone to ring-opening reactions than methoxy analogs, requiring careful handling in synthetic workflows .